Cas no 327070-55-3 ((2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine)

(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine is a secondary amine compound featuring both aromatic and ether functional groups. Its molecular structure, incorporating a 2,4-dimethylphenyl moiety and a phenoxyethyl chain, lends versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The compound’s stability and reactivity make it suitable for further derivatization, including alkylation or acylation reactions. Its distinct aromatic substitution pattern may influence selectivity in binding or catalytic processes. The phenoxyethyl group enhances solubility in organic solvents, facilitating purification and handling. This amine is of interest in the development of bioactive molecules due to its balanced lipophilicity and potential for structural modification.

(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine structure

327070-55-3 structure

Product Name:(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine

CAS No:327070-55-3

MF:C₁₆H₁₉NO

MW:241.328164339066

CID:3074800

PubChem ID:1787842

Update Time:2025-05-26

(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

- (2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine
- 327070-55-3
- STK029064
- HMS1676L01
- 2,4-dimethyl-N-(2-phenoxyethyl)aniline
- CS-0364937
- 2,4-Dimethyl-N-(2-phenoxyethyl)benzenamine
- AN-329/15537250
- DTXSID101265680
- AKOS000300484
- Inchi： 1S/C16H19NO/c1-13-8-9-16(14(2)12-13)17-10-11-18-15-6-4-3-5-7-15/h3-9,12,17H,10-11H2,1-2H3
- InChI Key： BVJMGXZIJYZNHC-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CCNC1C=CC(C)=CC=1C

Computed Properties

Exact Mass: 241.146664230Da
Monoisotopic Mass: 241.146664230Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 21.3Å²

(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

(2,4-Dimethyl-phenyl)-(2-phenoxy-ethyl)-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435607-1g	2,4-Dimethyl-N-(2-phenoxyethyl)aniline	327070-55-3	97%	1g	￥2832.00	2024-08-02
Crysdot LLC	CD12083425-5g	2,4-Dimethyl-N-(2-phenoxyethyl)aniline	327070-55-3	97%	5g	$874	2024-07-24